Cas no 22277-09-4 (4,6-dichloro-2-methyl-7H-Pyrrolo[2,3-d]pyrimidine)
22277-09-4 structure
Product Name:4,6-dichloro-2-methyl-7H-Pyrrolo[2,3-d]pyrimidine
CAS No:22277-09-4
MF:C7H5Cl2N3
MW:202.040698766708
CID:1109295
PubChem ID:21818166
Update Time:2025-04-20
4,6-dichloro-2-methyl-7H-Pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4,6-dichloro-2-methyl-7H-Pyrrolo[2,3-d]pyrimidine
- DTXSID90618411
- DB-411904
- 22277-09-4
-
- Inchi: 1S/C7H5Cl2N3/c1-3-10-6(9)4-2-5(8)12-7(4)11-3/h2H,1H3,(H,10,11,12)
- InChI Key: ZZKIZGWQTSEPHH-UHFFFAOYSA-N
- SMILES: ClC1=CC2=C(N=C(C)N=C2N1)Cl
Computed Properties
- Exact Mass: 200.9860526g/mol
- Monoisotopic Mass: 200.9860526g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 41.6Ų
4,6-dichloro-2-methyl-7H-Pyrrolo[2,3-d]pyrimidine Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
22277-09-4 (4,6-dichloro-2-methyl-7H-Pyrrolo[2,3-d]pyrimidine) Related Products
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